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Compound of Interest

Compound Name: 4-Methyl Estradiol 17-Valerate
CAS No.: 1359847-37-2
Cat. No.: B588951
Get Quote
. J

Executive Summary

In the high-precision synthesis of steroid APIs, Estradiol Valerate Impurity D (CAS 1359847-37-
2) represents a significant critical quality attribute (CQA). Chemically identified as 4-
Methylestradiol 17-valerate, this substance is distinct from common oxidative degradants (such
as 6-hydroxy impurities) due to the alkylation at the C4 position of the steroid A-ring.

Its presence is typically indicative of upstream starting material impurities rather than
downstream instability. Because steric modification at the C4 position can significantly alter
receptor binding affinity and metabolic clearance (preventing catechol formation at C4), this
impurity requires rigorous control under ICH Q3A(R2) guidelines. This guide provides a self-
validating analytical framework for its detection and quantification.

Chemical Identity & Properties

The following data consolidates the physicochemical profile of Impurity D. This table serves as
the primary reference for certificate of analysis (CoA) generation.
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Table 1: Physicochemical Profile

Property Specification

Common Name Estradiol Valerate Impurity D (EP/USP)

] 3-Hydroxy-4-methylestra-1,3,5(10)-trien-17(3-yl
Chemical Name

pentanoate

CAS Number 1359847-37-2

Molecular Formula C24H3403

Molecular Weight 370.53 g/mol

Monoisotopic Mass 370.2508 Da

Structure Type Steroid Ester (Alkylated A-ring)

Solubility Soluble in Acetonitrile, Methanol, DMSO;
Insoluble in Water

Appearance Off-white to pale yellow solid

Structural Visualization

The following diagram illustrates the core steroid backbone and the critical C4-methylation site
that distinguishes this impurity from the API.
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Figure 1: Schematic representation of the C4-methyl modification distinguishing Impurity D
from Estradiol Valerate.

Formation & Origin Analysis

Understanding the origin of Impurity D is vital for root-cause analysis (RCA) in manufacturing.
Unlike oxidative degradants (e.g., Impurity C or J), Impurity D is process-related.

Mechanism of Formation

The C4-methyl group is difficult to introduce inadvertently during the final esterification of
Estradiol. Therefore, the presence of Impurity D almost invariably points to methylated
impurities in the starting material (Estrone or Estradiol).

e Precursor Contamination: If the starting material (Estradiol) contains 4-methylestradiol, the
subsequent valeration step (esterification with valeric anhydride/chloride) will convert this
contaminant directly into Impurity D.

e Synthesis Pathway:
o Reaction: 4-Methylestradiol + Valeryl Chloride

4-Methylestradiol 17-valerate (Impurity D).

o Kinetics: The reaction rate is comparable to the API, making purification by
recrystallization difficult due to structural similarity.

Analytical Strategy: Detection & Control

To ensure patient safety and regulatory compliance, a validated HPLC method is required. The
method below utilizes Reverse Phase Chromatography (RP-HPLC) with UV detection,
optimized to resolve the methylated impurity from the main peak.

Experimental Protocol: HPLC-UV Method

Objective: Quantify Impurity D at levels

0.05% relative to the API.
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1. Chromatographic Conditions
e Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus C18),

e Mobile Phase A: 0.1% Phosphoric Acid in Water (pH 2.5).
o Mobile Phase B: Acetonitrile (HPLC Grade).

e Flow Rate: 1.0 mL/min.

e Column Temp: 30°C.

o Detection: UV @ 220 nm (Ester/Aromatic absorption) and 280 nm (Specific for Phenolic A-
rng).

e Injection Volume: 10

2. Gradient Program

Time (min) % Mobile Phase A % Mobile Phase B
0.0 60 40
15.0 10 90
20.0 10 90
21.0 60 40
25.0 60 40

3. Sample Preparation
» Diluent: Acetonitrile:Water (50:50).

o Standard Stock: Dissolve 10 mg of Impurity D Reference Standard in 100 mL Diluent.

o Test Solution: Dissolve 20 mg of Estradiol Valerate API in 20 mL Diluent (1.0 mg/mL).
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Analytical Workflow Diagram

API Sample

(Estradiol Valerate)

Dissolution

Sample Preparation
(2 mg/mL in ACN:H20)

Injection (10 pL)

RP-HPLC Separation

(C18 Column, Gradient)

Elution

UV Detection
(220 nm / 280 nm)

Integration

Data Analysis

(RRT Calculation)

Click to download full resolution via product page

Figure 2: Step-by-step analytical workflow for the quantification of Impurity D.

System Suitability Criteria
¢ Resolution (

):

between Estradiol Valerate and Impurity D.

o Note: Impurity D is more lipophilic due to the methyl group; expect it to elute after the API
peak (Relative Retention Time ~1.05 - 1.10).
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 Tailing Factor:

e RSD (n=6):

for replicate injections.

Toxicological & Regulatory Context
Structure-Activity Relationship (SAR)

The 4-methylation of the steroid A-ring is toxicologically significant.

e Metabolic Blockade: In normal estradiol metabolism, hydroxylation occurs at C2 and C4 to
form catechol estrogens. The presence of a methyl group at C4 blocks the formation of 4-
hydroxyestradiol.

» Genotoxicity Risk: While 4-hydroxyestradiol can be oxidized to quinones (DNA reactive), the
4-methyl analog prevents this specific pathway. However, alkylated steroids can exhibit
altered receptor binding profiles.

» Classification: Treat as a standard organic impurity unless specific genotoxicity data dictates
otherwise.

Regulatory Limits (ICH Q3A R2)

e Reporting Threshold: 0.05%
« |dentification Threshold: 0.10% (requires structural confirmation if exceeded).

» Qualification Threshold: 0.15% (requires safety data if exceeded).

References
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© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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e PubChem. Estradiol Valerate Compound Summary. National Library of Medicine.

¢ ICH Guidelines. Impurities in New Drug Substances Q3A(R2). International Council for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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